Cas no 1286714-72-4 (6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline
• CAS No: 1286714-72-4
• MF: C₂₃H₂₆N₆O
• MW: 402.492144107819
• CID: 5821475
• PubChem ID: 52992992
• Update Time: 2025-06-08

6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (6-methyl-3,4-dihydro-2H-quinolin-1-yl)-[1-(6-pyrazol-1-ylpyridazin-3-yl)piperidin-3-yl]methanone
• 6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline
• F6149-0154
• SR-01000926896
• SR-01000926896-1
• 1286714-72-4
• (1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidin-3-yl)(6-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone
• VU0533436-1
• AKOS024533707

• Inchi： 1S/C23H26N6O/c1-17-7-8-20-18(15-17)5-3-13-28(20)23(30)19-6-2-12-27(16-19)21-9-10-22(26-25-21)29-14-4-11-24-29/h4,7-11,14-15,19H,2-3,5-6,12-13,16H2,1H3
• InChI Key： NWLPQJJLIKDPBA-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(C)C=C2)CCC1)(C1CCCN(C2=NN=C(N3C=CC=N3)C=C2)C1)=O

Computed Properties

• Exact Mass: 402.21680947g/mol
• Monoisotopic Mass: 402.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline

Introduction to 6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline (CAS No. 1286714-72-4)

6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline (CAS No. 1286714-72-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a tetrahydroquinoline core, a piperidine ring, and a pyrazolylpyridazine moiety. These structural features contribute to its unique pharmacological properties and potential therapeutic applications.

The synthesis of 6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline involves a series of multi-step reactions, including the formation of the tetrahydroquinoline core through a Pictet-Spengler cyclization and the subsequent functionalization of the piperidine and pyrazolylpyridazine moieties. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for both research and industrial applications.

In recent years, 6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential as a therapeutic agent. One of the key areas of focus has been its activity as a modulator of G protein-coupled receptors (GPCRs), particularly the serotonin 5-HT₇ receptor. Studies have shown that this compound exhibits potent and selective antagonism towards the 5-HT₇ receptor, which is implicated in various neurological disorders such as depression and anxiety.

Beyond its role in modulating GPCRs, 6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline has also demonstrated promising anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-methyl-1-{1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carbonyl}-1,2,3,4-tetrahydroquinoline has been extensively characterized. It exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its development as an oral therapeutic agent. Preclinical studies have also demonstrated its safety profile in animal models, with no significant adverse effects observed at therapeutic doses.

Clinical trials are currently underway to evaluate the efficacy and safety of 6-methyl-1-{1-[6-(1H-pyrazol-1-y l)pyridazin - 3 - yl] piperidine - 3 - carbonyl} - 1 , 2 , 3 , 4 - tetrahydroquinoline in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic parameters. Phase II trials are expected to provide further insights into its therapeutic potential in specific disease indications.

In addition to its therapeutic applications, 6-methyl - 1 - { 1 - [ 6 - ( 1 H - pyrazol - 1 - y l ) pyridazin - 3 - y l ] piperidine - 3 - carbonyl } - 1 , 2 , 3 , 4 - tetrahydroquinoline has also been used as a tool compound in academic research to study the structure-function relationships of GPCRs and other biological targets. Its unique chemical structure provides valuable insights into the molecular mechanisms underlying receptor activation and modulation.

The future development of 6-methyl - 1 - { 1 - [ 6 - ( 1 H - pyrazol - 1 - y l ) pyridazin - 3 - y l ] piperidine - 3 - carbonyl } - 1 , 2 , 3 , 4 - tetrahydroquinoline holds significant promise for advancing our understanding of complex biological processes and developing novel therapeutic strategies for various diseases. Ongoing research efforts aim to optimize its pharmacological properties further and explore new avenues for its application in both clinical and preclinical settings.